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Abstract

This document provides an in-depth technical overview of the novel autophagy-tethering
compound (ATTEC), LLC355. LLC355 is a potent and specific degrader of Discoidin Domain
Receptor 1 (DDR1), a receptor tyrosine kinase implicated in various cancers. By hijacking the
cellular autophagy pathway, LLC355 offers a promising therapeutic strategy for targeting
DDR1-dependent malignancies. This guide details the mechanism of action, quantitative
performance, and the experimental protocols utilized in the characterization of LLC355,
providing a comprehensive resource for researchers in oncology and drug discovery.

Introduction to LLC355 and Autophagy-Tethering
Compounds (ATTECS)

Autophagy-tethering compounds (ATTECS) are a novel class of small molecules designed to
selectively eliminate target proteins by linking them to the autophagy pathway, a cellular
degradation process. Unlike proteolysis-targeting chimeras (PROTACS) that utilize the
ubiquitin-proteasome system, ATTECs hijack the autophagosome machinery for lysosomal
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degradation of the target protein.[1][2] This approach is particularly promising for degrading
proteins that are resistant to proteasomal degradation or for clearing protein aggregates.

LLC355 is a first-in-class ATTEC that specifically targets Discoidin Domain Receptor 1 (DDR1)
for degradation.[3][4][5] DDRL1 is a receptor tyrosine kinase that, upon binding to collagen,
activates downstream signaling pathways involved in cell proliferation, migration, and invasion.
[6][7][8] Overexpression and aberrant activation of DDR1 are associated with the progression
of various cancers, making it an attractive therapeutic target.[5][9] LLC355 is a bifunctional
molecule composed of a DDR1-binding ligand and an LC3-binding moiety, connected by a
chemical linker.[10][11] This design allows LLC355 to simultaneously engage both DDR1 and
the autophagosome-associated protein Microtubule-associated protein 1A/1B-light chain 3
(LC3), thereby tethering DDR1 to the autophagosome for subsequent degradation.[1][2][12]

Mechanism of Action of LLC355

The mechanism of action of LLC355 involves the formation of a ternary complex between
DDR1, LLC355, and LC3, leading to the selective engulfment of DDR1 by the autophagosome
and its subsequent degradation within the lysosome.

Signaling Pathway of LLC355-induced DDR1 Degradation:

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.creative-biolabs.com/protein-degraders/attec.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6984452/
https://www.benchchem.com/product/b15605079/docs?utm_src=pdf-body#llc355-autophagy-tethering-compound-a-technical-whitepaper
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.4c00162
https://figshare.com/collections/Discovery_of_b_LLC355_b_as_an_Autophagy-Tethering_Compound_for_the_Degradation_of_Discoidin_Domain_Receptor_1/7228591
https://discovery.researcher.life/topic/non-catalytic-function/24257166?page=1&topic_name=Non-catalytic%20Function
https://pmc.ncbi.nlm.nih.gov/articles/PMC10409954/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10573612/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6363035/
https://discovery.researcher.life/topic/non-catalytic-function/24257166?page=1&topic_name=Non-catalytic%20Function
https://pubmed.ncbi.nlm.nih.gov/27391444/
https://www.benchchem.com/product/b15605079/docs?utm_src=pdf-body#llc355-autophagy-tethering-compound-a-technical-whitepaper
https://www.researchgate.net/figure/The-mechanism-of-action-of-targeted-autophagy-based-degraders-namely-ATTECs-A_fig4_392619341
https://www.researchgate.net/figure/a-The-mechanism-of-action-of-ATTEC-molecules-The-ATTEC-molecule-interacts-with-the-LC3_fig17_354393978
https://www.benchchem.com/product/b15605079/docs?utm_src=pdf-body#llc355-autophagy-tethering-compound-a-technical-whitepaper
https://www.creative-biolabs.com/protein-degraders/attec.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6984452/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8726627/
https://www.benchchem.com/product/b15605079/docs?utm_src=pdf-body#llc355-autophagy-tethering-compound-a-technical-whitepaper
https://www.benchchem.com/product/b15605079/docs?utm_src=pdf-body#llc355-autophagy-tethering-compound-a-technical-whitepaper
https://www.benchchem.com/product/b15605079/docs?utm_src=pdf-body#llc355-autophagy-tethering-compound-a-technical-whitepaper
https://www.benchchem.com/product/b15605079/docs?utm_src=pdf-body#llc355-autophagy-tethering-compound-a-technical-whitepaper
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605079?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cancer Cell

DIl g - —————————————— @— ————————————— >E_C3 (on Phagophorea

Autophagy Machinery

Phagophore
(Isolation Membrane)

Engulfment

Autophagosome

Autolysosome

DDR1 Degradation

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605079?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

LLC355 Characterization Workflow

Compound Synthesis
and Purification

In Vitro DDR1
Degradation Assay
(Western Blot)

Determine DC50

——| Functional Assays

(Mechanism of Action Studies)

3D Tumor Spheroid
Formation Assay

Cell Migration Assay Cell Invasion Assay

Autophagy Flux Assay Lysosomal Inhibition
(Transwell) (Matrigel Transwell)

(LC3-II turnover) (Bafilomycin A1)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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